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Cat. No.: B076089 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Aluminum
Perchlorate

Introduction
Aluminum perchlorate, with the chemical formula Al(ClO₄)₃, is an inorganic salt of aluminum

and perchloric acid.[1][2] It is a powerful oxidizing agent and finds significant applications in

various fields, most notably as a component in solid rocket propellants to enhance combustion

efficiency.[3][4] This compound typically exists in its hydrated forms, with the nonahydrate,

Al(ClO₄)₃·9H₂O, being the most common.[1] All forms of aluminum perchlorate are white,

hygroscopic solids that are highly soluble in water and some organic solvents.[1][2][3] This

guide provides a comprehensive overview of the physical and chemical properties of

aluminum perchlorate, its synthesis, and its thermal decomposition behavior, tailored for

researchers, scientists, and professionals in drug development and chemical synthesis.

Physical Properties
Aluminum perchlorate's physical characteristics vary between its anhydrous and hydrated

forms. The nonahydrate is the most commonly encountered form and has well-documented

properties.[1] These properties are summarized in the tables below for easy comparison.

Table 1: Physical Properties of Anhydrous Aluminum Perchlorate
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Property Value

Molecular Formula Al(ClO₄)₃

Molar Mass 325.33 g/mol [1][3][5][6]

Appearance White solid[1]

Density 2.209 - 2.30 g/cm³[1][7][8]

Decomposition Temperature 147 - 427 °C[8]

Crystal Structure Hexagonal[8]

Solubility
Soluble in water, diethyl ether; Insoluble in

carbon tetrachloride[7][8]

Table 2: Physical Properties of Aluminum Perchlorate Hydrates

Property
Nonahydrate
(Al(ClO₄)₃·9H₂O)

Hexahydrate
(Al(ClO₄)₃·6H₂O)

Molar Mass 487.46 g/mol [1][9][10] 433.43 g/mol [11]

Appearance White crystalline solid[1][3] -

Melting Point
82 °C (with decomposition)[1]

[12]
120.8 °C[11]

Density 1.86 g/cm³[1] 2.02 g/cm³ (at 20 °C)[11]

Crystal Structure Trigonal[1] -

Solubility in Water
180.4 g/100 mL (0 °C), 209.6

g/100 mL (25 °C)[1]

133 g/100 g of solvent (20 °C)

[11]

Other Solubilities

Soluble in ethanol, alcohols,

and acetone; Insoluble in

chloroform and

dichloromethane.[1][3]

-

Chemical Properties and Reactivity
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Oxidizing Nature
Aluminum perchlorate is a strong oxidizing agent, a property attributed to the perchlorate

anion (ClO₄⁻).[3][12] This characteristic makes it highly reactive, especially with organic

compounds and reducing agents.[3][12] Its potent oxidizing nature is a key reason for its use in

energetic materials and propellant formulations.[3][4]

Aqueous Chemistry
In aqueous solutions, aluminum perchlorate dissociates into the hexaaquaaluminum(III)

cation, [Al(H₂O)₆]³⁺, and perchlorate anions, ClO₄⁻.[1][13] The [Al(H₂O)₆]³⁺ cation undergoes

partial hydrolysis, which makes the solution acidic. This equilibrium can be suppressed by the

addition of an acid like perchloric acid.[1]

The addition of a base, such as sodium hydroxide, to an aluminum perchlorate solution will

precipitate aluminum hydroxide, Al(OH)₃.[1] With the further addition of excess base, this

precipitate redissolves to form the tetrahydroxoaluminate ion, [Al(OH)₄]⁻.[1]

Al(ClO₄)₃(s) [Al(H₂O)₆]³⁺(aq) + 3ClO₄⁻(aq)
+ H₂O

[Al(H₂O)₅OH]²⁺(aq) + H⁺(aq)
Hydrolysis

Al(OH)₃(s)

+ 3OH⁻

[Al(OH)₄]⁻(aq)
+ OH⁻

Click to download full resolution via product page

Caption: Aqueous reactions of aluminum perchlorate.

Thermal Decomposition
The thermal stability of aluminum perchlorate is a critical property. The decomposition

pathway depends on the degree of hydration and the heating conditions.

Anhydrous Al(ClO₄)₃: When heated to 160 °C, it decomposes to form an oxyperchlorate,

Al₂O(ClO₄)₄. Further heating to 450 °C results in the formation of aluminum oxide (Al₂O₃),

chlorine, and oxygen.[1]
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Nonahydrate Al(ClO₄)₃·9H₂O: Heating the nonahydrate at 82 °C leads to decomposition and

the formation of a basic perchlorate.[1] However, heating at 80 °C under a vacuum yields the

trihydrate.[1] Further heating of the trihydrate does not produce the anhydrous form but

instead leads to decomposition into aluminum oxide.[1]

Nonahydrate Decomposition Anhydrous Decomposition

Al(ClO₄)₃·9H₂O

Al(ClO₄)₃·3H₂O

Heat, 80°C (vacuum)

Basic Perchlorate

Heat, 82°C

Al₂O₃

Further Heating

Al(ClO₄)₃

Al₂O(ClO₄)₄ + Cl₂ + O₂

Heat, 160°C

Al₂O₃

Heat, 450°C

Click to download full resolution via product page

Caption: Thermal decomposition pathways.

Complex Formation
Aluminum perchlorate hydrates are soluble in various organic solvents and are used to form

complexes with organic ligands such as pyridine, dimethyl sulfoxide (DMSO), and acetonitrile.

[1] The hexakis(dimethyl sulfoxide)aluminum(III) perchlorate complex, --INVALID-LINK--₃, is

noted to be explosive.[1]

Experimental Protocols
Synthesis of Aluminum Perchlorate Nonahydrate
A common laboratory-scale synthesis involves the reaction of aluminum hydroxide with

aqueous perchloric acid.[1][3]
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Methodology:

Reaction Setup: In a well-ventilated fume hood, carefully add a stoichiometric amount of

aluminum hydroxide (Al(OH)₃) to a solution of perchloric acid (HClO₄). The reaction is

exothermic and should be controlled.[3]

Acid Addition: Perchloric acid (e.g., 10-35% by mass) is added in batches to the aluminum

hydroxide slurry until the pH of the mixture is between 3 and 5.[3][14] The reaction

temperature should be maintained below 70°C to prevent uncontrolled boiling or

decomposition.[3][14]

Reaction Completion: The mixture is stirred until the aluminum hydroxide has completely

reacted. The reaction is: Al(OH)₃ + 3 HClO₄ → Al(ClO₄)₃ + 3 H₂O.[1]

Crystallization: The resulting solution is allowed to stand, typically overnight, and then filtered

to remove any unreacted solids.[14] The filtrate is then concentrated by evaporation (often

under vacuum) and cooled to induce crystallization of aluminum perchlorate nonahydrate,

Al(ClO₄)₃·9H₂O.[3][14]
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Start

Mix Al(OH)₃ and HClO₄

Control Temperature (<70°C)
Adjust pH (3-5)

Stir to Complete Reaction

Filter Solution

Evaporate Filtrate

Cool to Crystallize
Al(ClO₄)₃·9H₂O

End

Click to download full resolution via product page

Caption: Synthesis of aluminum perchlorate nonahydrate.

Thermal Analysis by TGA/DSC
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Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are standard

techniques to study the thermal decomposition of materials like aluminum perchlorate.[15][16]

[17]

General Methodology:

Sample Preparation: A small, accurately weighed sample of aluminum perchlorate is

placed in an inert crucible (e.g., alumina).[18]

Instrument Setup: The crucible is placed in the TGA/DSC instrument. The furnace is

programmed with a specific heating rate (e.g., 5-20 °C/min) under a controlled atmosphere

(e.g., dry air or nitrogen).[18]

Data Acquisition: As the temperature increases, the TGA measures the change in mass of

the sample, indicating dehydration or decomposition. The DSC measures the heat flow to or

from the sample, identifying exothermic or endothermic events.

Data Analysis: The resulting thermograms (mass vs. temperature and heat flow vs.

temperature) are analyzed to determine decomposition temperatures, mass losses, and the

enthalpy of reactions. Kinetic parameters, such as activation energy, can be calculated from

data obtained at multiple heating rates.[15][18]

Safety and Hazards
Aluminum perchlorate is a hazardous substance that requires careful handling.

Oxidizer: It is a strong oxidizer and may intensify fires.[19] Contact with combustible

materials can lead to ignition.[19][20]

Corrosive: It causes severe skin burns and eye damage.[5][20][21] Inhalation can cause

chemical burns to the respiratory tract.[21] Ingestion may cause severe and permanent

damage to the digestive tract.[21]

Hygroscopic: The material readily absorbs moisture from the air.[2][7][22]

GHS Hazard Statements: H272 (May intensify fire; oxidizer), H314 (Causes severe skin burns

and eye damage).[5]
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Appropriate personal protective equipment (PPE), including gloves, safety glasses with a face

shield, and protective clothing, must be worn when handling this compound.[20][23] It should

be stored in a cool, dry, well-ventilated area away from combustible materials.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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